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Compound of Interest

Compound Name: Reactive yellow 25

Cat. No.: B15557121

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Reactive Yellow 25 is a monoazo reactive dye characterized by its vibrant yellow hue and

its application in the textile industry. This technical guide provides a comprehensive overview of

its chemical and physical properties, available toxicological data, and general experimental

protocols. While primarily used in textile dyeing, this document aims to consolidate the existing

scientific information for a broader audience in research and development, acknowledging the

current limitations in data concerning its biological interactions and potential applications

beyond coloration.

Physicochemical Properties
Reactive Yellow 25, with the Colour Index name C.I. 191755, is a water-soluble anionic dye.

Its chemical structure is designed to form covalent bonds with fibers containing hydroxyl or

amino groups, such as cellulose and polyamides.
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Property Value Reference

Molecular Formula C₂₆H₁₄Cl₂N₇Na₃O₁₀S₂ [1][2]

Molecular Weight 788.44 g/mol [1][2]

CAS Registry Number 12226-52-7, 72139-14-1 [1]

Class Single azo [1]

Appearance Light yellow powder [1]

Solubility > 100 g/L in water at 25°C [1]

Toxicological Profile
The toxicological data for Reactive Yellow 25 is limited. However, information on similar

reactive dyes and general toxicological screening provides some insight into its potential

hazards. It is classified as a potential respiratory and skin sensitizer.

Endpoint Result Species Reference

Skin Irritation Irritant Not specified

Eye Irritation Irritant Not specified

Sensitization
Potential respiratory

and skin sensitizer
Human

Mutagenicity (Ames

Test for similar dyes)

Generally non-

mutagenic

Salmonella

typhimurium

Cytotoxicity (for other

reactive dyes)

Can induce

cytotoxicity in

epidermal (HaCaT)

and liver (HepaRG)

cells.

Human cell lines

Note: Much of the toxicological data is derived from studies on other reactive dyes and should

be considered indicative rather than specific to Reactive Yellow 25.
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Experimental Protocols
Due to the limited application of Reactive Yellow 25 in biological research, specific

experimental protocols are not readily available. The following are general guidelines for

handling and a representative protocol for its primary application in textile dyeing.

General Handling and Safety Precautions
Given its classification as a potential sensitizer and irritant, appropriate personal protective

equipment (PPE) should be used when handling Reactive Yellow 25 powder.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize dust inhalation.

Personal Protective Equipment:

Respiratory Protection: An appropriate respirator should be worn to prevent inhalation of

the dye powder.

Eye Protection: Chemical safety goggles are required.

Hand Protection: Chemical-resistant gloves should be worn.

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent

skin contact.

General Protocol for Dyeing of Cellulosic Fibers (e.g.,
Cotton)
This protocol is illustrative of its industrial application and is not a research protocol for

biological systems.

Preparation of the Dyebath:

Dissolve the required amount of Reactive Yellow 25 in deionized water.

Add a wetting agent and an electrolyte such as sodium chloride or sodium sulfate to the

dyebath. The electrolyte aids in the exhaustion of the dye onto the fiber.
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Dyeing Process:

Immerse the cellulosic material in the dyebath.

Gradually increase the temperature to the optimal dyeing temperature (typically 40-60°C

for this class of dye).

Maintain this temperature for a set period to allow for dye uptake.

Fixation:

Introduce an alkali, such as sodium carbonate, to the dyebath to raise the pH.

The alkaline conditions facilitate the covalent reaction between the reactive group of the

dye and the hydroxyl groups of the cellulose.

Washing and Rinsing:

After the fixation period, the dyed material is thoroughly rinsed with cold and hot water to

remove any unfixed or hydrolyzed dye.

A final soaping step at or near boiling is often employed to ensure the removal of all

residual dye, improving the fastness properties of the dyeing.

Known Interactions and Applications
The primary and well-documented application of Reactive Yellow 25 is in the dyeing of textiles.

Beyond this, its interactions are not extensively studied. One noted research application is its

use in the study of adsorption phenomena, where it has been shown to adsorb onto single-

walled carbon nanotubes through electrostatic interactions. This suggests its potential use as a

model compound in studies of environmental remediation of textile effluents.

There is currently no published research indicating its use in drug development, as a

fluorescent marker in biological systems, or detailing its interaction with specific proteins or

signaling pathways.

Logical Relationship of Known Information
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The following diagram illustrates the interconnectedness of the currently available information

on Reactive Yellow 25.
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Leads to Exposure Risk

Potential Respiratory &
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Caption: Logical overview of Reactive Yellow 25 properties and applications.

Conclusion and Future Directions
C.I. Reactive Yellow 25 is a well-characterized compound from a chemical and industrial

application perspective. However, for an audience in drug development and broader scientific

research, there is a significant lack of data. Its known properties as a potential sensitizer

warrant caution in any handling scenario.

Future research could explore the following areas:
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Detailed Toxicogenomics: Understanding the molecular mechanisms behind its sensitizing

properties.

Bioconjugation Potential: Investigating if its reactive nature could be harnessed for specific

labeling of biomolecules under controlled conditions, though its lack of inherent fluorescence

may limit its utility as a marker.

Drug Delivery Systems: While a remote possibility, its adsorption characteristics could be

explored in the context of loading onto carrier molecules, though its toxicological profile

would need extensive investigation.

Currently, based on available literature, C.I. Reactive Yellow 25's utility appears to be confined

to the industrial sector, with its properties suggesting more of a toxicological concern than a

therapeutic or advanced research potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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